Propan-2-yl 4,4,4-trifluoro-2-[4-[(4-fluorophenyl)sulfonylamino]-1-hydroxynaphthalen-2-yl]-3-oxobutanoate

• IUPAC Name: propan-2-yl 4,4,4-trifluoro-2-[4-[(4-fluorophenyl)sulfonylamino]-1-hydroxynaphthalen-2-yl]-3-oxobutanoate
• InChI: InChI=1S/C23H19F4NO6S/c1-12(2)34-22(31)19(21(30)23(25,26)27)17-11-18(15-5-3-4-6-16(15)20(17)29)28-35(32,33)14-9-7-13(24)8-10-14/h3-12,19,28-29H,1-2H3
• InChI Key: RBQXWCNCHLGEIP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC(=O)C(C1=C(C2=CC=CC=C2C(=C1)NS(=O)(=O)C3=CC=C(C=C3)F)O)C(=O)C(F)(F)F
• Molecular Formula: C23H19F4NO6S
• Molecular Weight: 513.5 g/mol
• CAS No.: 425400-02-8

Description

Propan-2-yl 4,4,4-trifluoro-2-[4-[(4-fluorophenyl)sulfonylamino]-1-hydroxynaphthalen-2-yl]-3-oxobutanoate is a useful research compound. Its molecular formula is C23H19F4NO6S and its molecular weight is 513.46. The purity is usually 95%.
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Scientific Research Applications

Fuel Cell Applications

A study on sulfonated poly(arylene ether sulfone)s block copolymers containing fluorenyl groups synthesized for fuel-cell applications demonstrates the relevance of sulfonyl and fluorenyl functionalities in creating materials with high proton conductivity, desirable for fuel cells. These copolymers show higher mechanical properties and water uptake, suggesting potential applications in energy conversion and storage devices (Bae, Miyatake, & Watanabe, 2009).

Antimicrobial Applications

Research on sulfonated derivatives for their structure-activity relationships in nonsteroidal antiandrogens highlights the biochemical utility of sulfonated compounds. These studies provide insights into the design of potent antiandrogens for treating androgen-responsive diseases, indicating a broader application in pharmaceuticals and medical treatments (Tucker, Crook, & Chesterson, 1988).

Environmental Health

The detection and quantification of perfluorinated compounds, including ADONA, in plasma samples from German blood donors, address environmental health concerns. This study showcases the application of chemical analysis in assessing the exposure and potential health risks of fluorinated substances to populations (Fromme, Wöckner, Roscher, & Völkel, 2017).

Drug Metabolism and Bioremediation

Studies on the microbial-based biocatalytic system producing mammalian metabolites of a biaryl-bis-sulfonamide AMPA receptor potentiator illustrate the application of biocatalysis in drug metabolism research. This approach facilitates the production of drug metabolites for structural characterization and supports clinical investigations (Zmijewski, Gillespie, Jackson, Schmidt, Yi, & Kulanthaivel, 2006).

Synthesis and Characterization of Fluoropolymers

Research on the synthesis of novel fluoropolymers containing sulfonyl and perfluorocyclobutyl units highlights the development of materials with good thermal stability. This indicates the application of such compounds in the creation of high-performance materials resistant to thermal degradation (Huang, Wang, Zhao, Lu, Zhang, & Qing, 2005).